Cas no 121960-22-3 ((2S)-2-amino-4,4-difluorobutanoic acid)

• Product Name: (2S)-2-amino-4,4-difluorobutanoic acid
• CAS No: 121960-22-3
• MF: C₄H₇F₂NO₂
• MW: 139.10068821907
• MDL: MFCD19204799
• CID: 1213443
• PubChem ID: 49867425
• Update Time: 2025-04-20

(2S)-2-amino-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-4,4-difluoro-, (2S)-
• (2S)-2-amino-4,4-difluorobutanoic acid
• (S)-2-Amino-4,4-difluoro-butyric acid
• (S)-2-Amino-4,4-difluorobutanoicacid
• (2s)-2-amino-4,4-difluoro-butanoic acid
• SCHEMBL4147461
• CS-0134027
• (s)-4,4-difluoro-2-aminobutyric acid
• VIUCNIMDPZQXAD-REOHCLBHSA-N
• BS-45077
• EN300-1168843
• (S)-2-Amino-4,4-difluorobutanoic acid
• 121960-22-3
• AKOS006342494
• Q27464084
• AT19556

• MDL： MFCD19204799
• Inchi： 1S/C4H7F2NO2/c5-3(6)1-2(7)4(8)9/h2-3H,1,7H2,(H,8,9)/t2-/m0/s1
• InChI Key： VIUCNIMDPZQXAD-REOHCLBHSA-N
• SMILES： FC(C[C@@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 139.044
• Monoisotopic Mass: 139.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -2.2

Experimental Properties

• PSA: 63.32000
• LogP: 0.75380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives